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Compound of Interest

Compound Name: 3-lodo-1-methyl-pyrrolidine

Cat. No.: B15130710

In-depth Technical Guide: 3-lodo-1-methyl-
pyrrolidine

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 3-lodo-1-methyl-pyrrolidine is
not readily available in the public domain. This guide has been compiled using data from
structurally related compounds, including (R)-3-lodo-1-methyl-pyrrolidine, 1-
methylpyrrolidine, and other pyrrolidine derivatives. The information herein should be treated as
indicative and used with caution. Researchers, scientists, and drug development professionals
are strongly advised to perform a thorough risk assessment before handling this compound.

Chemical and Physical Properties

Quantitative data for 3-lodo-1-methyl-pyrrolidine is limited. The following table summarizes
available information for the closely related (R)-3-lodo-1-methyl-pyrrolidine and provides
context with data from similar pyrrolidine compounds.
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(R)-3-lodo-1- o
Property . 1-Methylpyrrolidine  Notes
methyl-pyrrolidine
The provided CAS is
CAS Number 1354008-53-9[1] 120-94-5 for the (R)-
enantiomer.
The presence of
iodine significantly
Molecular Formula CsHioIN[1] CsH11N )
increases the
molecular weight.
Molecular Weight 211.044 g/mol [1] 85.15 g/mol
The boiling point of 3-
lodo-1-methyl-
N ) ) pyrrolidine is expected
Boiling Point Not available 76-81 °C o
to be significantly
higher due to the
iodine atom.
The density will be
Density Not available 0.800 - 0.819 g/mL higher for the
iodinated compound.
The flash point may
Flash Point Not available -18 °C (-0.4 °F) be higher for the
iodinated compound.
Refractive Index Not available n20/D 1.425

Hazard Identification and Toxicology Summary

As no specific toxicological data for 3-lodo-1-methyl-pyrrolidine is available, the hazard

profile is inferred from related compounds. 1-Methylpyrrolidine is classified as highly

flammable, toxic if swallowed, causes severe skin burns and eye damage, and is harmful if

inhaled.[2] It is reasonable to assume that 3-lodo-1-methyl-pyrrolidine may exhibit similar or

potentially greater toxicity due to the presence of iodine.
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Inferred Hazards for 3-lodo-1-methyl-

Hazard Category pyrrolidine

Acute Oral Toxicity Likely to be toxic if swallowed.[2]

Likely to be harmful if inhaled, may cause

Acute Inhalation Toxicit
Y respiratory irritation.[2][3]

Expected to cause skin irritation or severe
burns.[3]

Skin Corrosion/Irritation

Expected to cause serious eye irritation or

Eye Damage/Irritation
damage.[3]

Potential for developmental toxicity has been

Chronic Effects )
noted in related compounds.[3]

Experimental Protocols and Handling

Given the inferred hazards, stringent safety protocols are mandatory when handling 3-lodo-1-

methyl-pyrrolidine.

General Handling and Storage Workflow
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General Handling and Storage Workflow

Engineering Controls:
Work in a chemical fume hood.

Ensure

Personal Protective Equipment (PPE):
Wear safety goggles, chemical-resistant gloves,
and a lab coat.

During

Dispensing and Use:
Avoid inhalation of vapors and contact with skin and eyes.
Use non-sparking tools.

fter Use

Storage:
Store in a tightly closed container in a cool,
dry, and well-ventilated area away from
heat and sources of ignition.

For

Waste Disposal:
Dispose of in accordance with local, state,
and federal regulations.

Click to download full resolution via product page
Caption: Workflow for safe handling and storage.

First Aid Measures

In the event of exposure, immediate action is critical. The following flowchart outlines the
recommended first aid procedures based on data for analogous compounds.[3][4]
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First Aid Protocol for Exposure

Inhalation

Move to fresh air Immediately remove contaminated clothing Rinse immediately with plenty of water for at least 15 minutes,
If breathing is difficul, give oxygen. Wash skin with plenty of water for at least 15 minutes. including under the eyelids.

Ingestion

Do NOT induce vomiting.

Seek immediate medical attention,

Conceptual Synthesis of 3-lodopyrrolidines

Homoallylamine lodine (12)
lodocyclisation

(Room Temperature)

2-(lodomethyl)azetidine Intermediate

Thermal Isomerization
(Increased Temperature, e.g., 50°C)

3-lodopyrrolidine Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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